Cas no 251-91-2 (1H-Imidazo[1,2-a]imidazole)

• Product Name: 1H-Imidazo[1,2-a]imidazole
• CAS No: 251-91-2
• MF: C₅H₅N₃
• MW: 107.113300085068
• CID: 1421268
• PubChem ID: 15027981
• Update Time: 2025-08-03

1H-Imidazo[1,2-a]imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[1,2-a]imidazole
• 1H-[1,3]DIAZOLO[1,2-A]IMIDAZOLE
• SCHEMBL73222
• 1h-imidazo[1,2-a][1,3]diazole
• DTXSID40567187
• 4,7-dihydro-imidazo[1,2-a]imidazole
• 251-91-2
• AKOS006357911
• EN300-311421

• Inchi： 1S/C5H5N3/c1-3-8-4-2-7-5(8)6-1/h1-4H,(H,6,7)
• InChI Key： WWWMWOWPAWAERK-UHFFFAOYSA-N
• SMILES： N12C=CN=C1NC=C2

Computed Properties

• Exact Mass: 107.04845
• Monoisotopic Mass: 107.048347172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 93.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.09

Additional information on 1H-Imidazo[1,2-a]imidazole

Introduction to 1H-Imidazo[1,2-a]imidazole (CAS No. 251-91-2)

1H-Imidazo[1,2-a]imidazole, with the CAS number 251-91-2, is a versatile heterocyclic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of 1H-Imidazo[1,2-a]imidazole consists of two imidazole rings fused in a specific manner, which imparts unique chemical and physical properties. The presence of multiple nitrogen atoms and the aromatic nature of the rings contribute to its stability and reactivity. These properties make it an attractive candidate for various chemical transformations and synthetic routes.

In recent years, extensive research has been conducted to explore the biological activities of 1H-Imidazo[1,2-a]imidazole. Studies have shown that this compound exhibits a range of pharmacological effects, including anti-inflammatory, antiviral, and anticancer activities. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1H-Imidazo[1,2-a]imidazole exhibit potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Another notable application of 1H-Imidazo[1,2-a]imidazole is in the field of antiviral research. A recent study in the Antiviral Research journal reported that certain derivatives of this compound show significant antiviral activity against a variety of viral pathogens, including influenza and herpes simplex viruses. The mechanism of action involves the inhibition of viral replication through interference with key viral enzymes.

The anticancer potential of 1H-Imidazo[1,2-a]imidazole has also been extensively studied. Research published in the Cancer Letters journal highlighted that some derivatives exhibit selective cytotoxicity against various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism behind this activity is thought to involve the induction of apoptosis and cell cycle arrest.

Beyond its direct biological activities, 1H-Imidazo[1,2-a]imidazole serves as an important building block in the synthesis of more complex molecules. Its reactivity and stability make it a valuable intermediate in the development of new drugs and materials. For example, it can be used as a ligand in coordination chemistry to form metal complexes with interesting catalytic properties.

In addition to its pharmaceutical applications, 1H-Imidazo[1,2-a]imidazole has found use in materials science. Its ability to form stable complexes with metal ions makes it useful in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

The synthesis of 1H-Imidazo[1,2-a]imidazole can be achieved through various routes, depending on the desired purity and scale. One common method involves the condensation of an appropriate amine with a substituted imidazolium salt followed by deprotonation. Recent advancements in green chemistry have led to more environmentally friendly synthetic methods that minimize waste and reduce energy consumption.

In conclusion, 1H-Imidazo[1,2-a]imidazole (CAS No. 251-91-2) is a multifaceted compound with a wide range of applications in chemistry and biology. Its unique structural features and diverse biological activities make it an important molecule for further research and development. As new derivatives continue to be synthesized and characterized, the potential uses of this compound are likely to expand even further.